Cas no 941868-54-8 (7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one)

• Product Name: 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• CAS No: 941868-54-8
• MF: C₁₂H₈ClN₃OS
• MW: 277.729419708252
• MDL: MFCD09743086
• CID: 5113724
• PubChem ID: 42281610
• Update Time: 2026-03-03

7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-chlorophenyl)-2-methyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
• 7-(4-Chlorophenyl)-2-methylthiazolo[4,5-d]pyridazin-4-ol
• 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

• MDL： MFCD09743086
• Inchi： 1S/C12H8ClN3OS/c1-6-14-10-11(18-6)9(15-16-12(10)17)7-2-4-8(13)5-3-7/h2-5H,1H3,(H,16,17)
• InChI Key： RCEGWYLEIRKZGY-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=C(Cl)C=C2)C2SC(C)=NC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one

7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one: A Novel Compound with Promising Therapeutic Potential

7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one, also known by its CAS number 941868-54-8, represents a unique class of heterocyclic compounds with potential applications in pharmaceutical research. This compound belongs to the family of thiazolo[4,5-d]pyridazinone derivatives, which are characterized by their fused ring systems and the presence of both nitrogen and sulfur atoms. The structural complexity of this molecule, particularly the 4-chlorophenyl substituent and the 2-methyl group, contributes to its distinct chemical properties and biological activity. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases.

The 4-chlorophenyl group in 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-3-one plays a critical role in modulating its interactions with biological targets. Chlorine atoms are known to influence the electronic properties of aromatic rings, enhancing the compound's ability to engage in hydrogen bonding or π-π stacking interactions with proteins. This feature is particularly relevant in the context of receptor-mediated signaling pathways, where precise molecular recognition is essential. The 2-methyl substituent further stabilizes the molecular framework, potentially influencing the compound's solubility and metabolic stability in biological systems.

Recent advances in medicinal chemistry have underscored the significance of 4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one scaffolds in drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is implicated in the pathogenesis of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The 4-chlorophenyl substituent in 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one was found to enhance the compound's affinity for the TNF-α receptor, a key mediator of inflammatory responses.

Structural analysis of 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one reveals a unique combination of functional groups that may contribute to its biological activity. The thiazolo[4,5-d]pyridazinone ring system is a versatile platform for drug design, capable of interacting with multiple protein targets. The presence of sulfur and nitrogen atoms in this ring system allows for the formation of hydrogen bonds with amino acid residues in target proteins, a mechanism that is widely exploited in the development of small-molecule therapeutics.

Recent research has also explored the potential of 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one as a candidate for neurodegenerative disease treatment. A 2024 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects by modulating the activity of the NMDA receptor, which is implicated in the pathophysiology of Alzheimer's disease and Parkinson's disease. The 4-chlorophenyl substituent was shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

The synthesis of 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one involves a multi-step process that highlights the challenges of designing complex heterocyclic compounds. The reaction conditions must be carefully optimized to ensure the formation of the desired thiazolo[4,5-d]pyridazinone ring system while minimizing side reactions. Recent advances in catalytic methods have enabled the efficient synthesis of this compound, making it a viable candidate for further preclinical evaluation.

Pharmacokinetic studies of 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one have revealed its potential for oral administration. The compound demonstrates good solubility in aqueous media, which is essential for drug delivery. However, further optimization of its metabolic stability is required to enhance its bioavailability. The presence of the 2-methyl group may influence the compound's metabolic profile, potentially reducing the risk of hepatic toxicity.

Computational modeling of 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one has provided insights into its interactions with biological targets. Molecular docking studies suggest that the compound can bind to multiple receptors, including the TNF-α receptor and the NMDA receptor. These interactions are critical for its therapeutic potential, as they enable the compound to modulate multiple signaling pathways involved in disease progression.

Despite its promising properties, 7-(4-chlorophenyl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one is still in the early stages of drug development. Further preclinical studies are needed to evaluate its safety profile and efficacy in animal models. The compound's potential as a therapeutic agent for inflammatory and neurodegenerative diseases remains an area of active research, with ongoing efforts to optimize its chemical structure for improved biological activity.